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Get Quote

Terfenadine Properties & Stability Data

The tables below consolidate key information for researchers working with terfenadine.

Property Value / Description

IUPAC Name 1-(4-tert-butylphenyl)-4-[4-[hydroxy(diphenyl)methyl]piperidin-1-yl]butan-1-ol
[1]

Molecular Formula C32H41NO2 [1]

Molecular Weight 471.67 g/mol [1]

Solubility (DMSO) ≥18 mg/mL [1]

Solubility (EtOH) ≥8.06 mg/mL (with ultrasonic assistance) [1]

Solubility (H2O) Insoluble [1]

Primary Metabolite Fexofenadine (Terfenadine Carboxylate) [2] [1]
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Property Value / Description

Metabolizing
Enzyme

CYP3A4 [1]

Stress Condition Chemical Stability of Terfenadine

High Temperature &
Different pH

More stable than its metabolite, fexofenadine [2]

UV/VIS Light & Different pH Similarly sensitive to degradation as fexofenadine when exposed to

high doses of light [2]

Degradation Kinetics Follows first-order kinetics under all tested stress conditions [2]

Experimental Workflow for Solubility Assessment

This workflow outlines a systematic approach to evaluate terfenadine solubility and stability under various

conditions.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.apexbt.com/terfenadine.html
https://pubmed.ncbi.nlm.nih.gov/31061743/
https://pubmed.ncbi.nlm.nih.gov/31061743/
https://pubmed.ncbi.nlm.nih.gov/31061743/
https://www.smolecule.com/products/s544954?utm_src=pdf-body
https://www.smolecule.com/products/s544954?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Terfenadine
Solubility Assessment

Preparation of Stock Solution

Apply Stress Conditions

LC-UV Quantitative Analysis

Temperature & pH

Stability

UV/VIS Light & pH

Stability

Biorelevant Media
(Dispersion & Digestion)

Solubility

Data Modeling & Prediction

End: Developability Decision Partial Least Squares
(PLS) Modeling

 R² = 0.80 (Pre)
 R² = 0.76 (Post)

Multiple Linear Regression
(MLR) with:

- Melting Point
- LogD

- Aromatic Ring Count

 R² = 0.70 (Pre)
 R² = 0.68 (Post)

Click to download full resolution via product page

Frequently Asked Questions (FAQs)
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Q1: What is the primary stability concern when working with terfenadine in solution? Terfenadine is

susceptible to degradation under UV/VIS light across various pH levels. While it is more stable than

fexofenadine under temperature and pH stress, its degradation follows first-order kinetics when exposed to

light. You should protect solutions from light and consider the stability of the final formulation [2].

Q2: Besides standard solvents, what factors can predict terfenadine's solubility in complex,

biorelevant media? Computational models can be highly informative. Research indicates that molecular

descriptors like melting point, LogD, and the number of aromatic rings are significant predictors.

Multiple Linear Regression (MLR) models using these descriptors have shown good predictivity (R² = 0.70

pre-digestion, R² = 0.68 post-digestion) for solubility changes during the dispersion and digestion of lipid-

based formulations [3].

Q3: My terfenadine precipitates in aqueous solution. What are some practical strategies to improve

solubility?

Use a co-solvent: Prepare a stock solution in DMSO (solubility ≥18 mg/mL) or ethanol (≥8.06 mg/mL
with sonication) before dilution [1].

Employ lipid-based formulations (LBFs): These are particularly promising for in vivo studies, as
they can maintain drug concentration during digestion. Cationic drugs like terfenadine have been

observed to show higher concentrations post-digestion in such systems [3].
Apply ultrasonic energy: As noted in its solubility profile in ethanol, sonication can aid in dissolving

terfenadine [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/b544954#optimizing-terfenadine-solubility-for-in-vivo-studies
https://www.smolecule.com/products/b544954#optimizing-terfenadine-solubility-for-in-vivo-studies
https://www.smolecule.com/products/b544954#optimizing-terfenadine-solubility-for-in-vivo-studies
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s544954?utm_src=pdf-bulk
https://www.smolecule.com/products/s544954?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

